(4-((4-bromobenzyl)thio)-2-(3-fluorophenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol

• IUPAC Name: [7-[(4-bromophenyl)methylsulfanyl]-5-(3-fluorophenyl)-14-methyl-2-oxa-4,6,13-triazatricyclo[8.4.0.03,8]tetradeca-1(10),3(8),4,6,11,13-hexaen-11-yl]methanol
• InChI: InChI=1S/C25H19BrFN3O2S/c1-14-22-20(17(12-31)11-28-14)10-21-24(32-22)29-23(16-3-2-4-19(27)9-16)30-25(21)33-13-15-5-7-18(26)8-6-15/h2-9,11,31H,10,12-13H2,1H3
• InChI Key: AZWPURNCPPMEAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C2=C1OC3=C(C2)C(=NC(=N3)C4=CC(=CC=C4)F)SCC5=CC=C(C=C5)Br)CO
• Molecular Formula: C25H19BrFN3O2S
• Molecular Weight: 524.4 g/mol

Description

(4-((4-bromobenzyl)thio)-2-(3-fluorophenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol is a useful research compound. Its molecular formula is C25H19BrFN3O2S and its molecular weight is 524.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Photophysical Properties

• Research on 2-Pyrazoline Derivatives highlights the synthesis and structure-dependent photophysical properties of novel compounds, where emissions occur between 310 nm and 370 nm. This suggests applications in materials science, particularly in developing photoluminescent materials or sensors (Singh et al., 2012).

Catalytic Applications

• The Suzuki–Miyaura and Related Cross-Couplings study using di(2-pyridyl)methylamine-palladium dichloride complexes in aqueous solvents shows the potential for catalysis in organic synthesis, indicating that structurally similar compounds could be explored for catalytic roles in cross-coupling reactions (Nájera et al., 2004).

Drug Delivery and Photorelease Studies

• A study on Photoactivable Heterocyclic Cages evaluated the photorelease of butyric acid, a model carboxylic acid drug, suggesting potential applications in controlled drug delivery systems. Compounds like "(4-((4-bromobenzyl)thio)-2-(3-fluorophenyl)-9-methyl-5H-pyrido[4',3':5,6]pyrano[2,3-d]pyrimidin-6-yl)methanol" could be investigated for similar applications (Piloto et al., 2015).

Novel Protecting Groups in Synthesis

• The development of New Alcohol Protecting Groups for orthogonal synthesis strategies is discussed, showing the versatility of fluorobenzyl-based protecting groups in complex organic syntheses. This could imply potential applications in synthetic chemistry for the protection and deprotection of functional groups (Crich et al., 2009).